Cas no 178861-10-4 (Benzenepentanoic acid, 4-(3H-phenothiazin-3-ylideneamino)-)

Benzenepentanoic acid, 4-(3H-phenothiazin-3-ylideneamino)- structure
178861-10-4 structure
Product Name:Benzenepentanoic acid, 4-(3H-phenothiazin-3-ylideneamino)-
CAS No:178861-10-4
MF:C23H20N2O2S
MW:388.482104301453
CID:1366693
Update Time:2024-08-16

Benzenepentanoic acid, 4-(3H-phenothiazin-3-ylideneamino)- Chemical and Physical Properties

Names and Identifiers

    • Benzenepentanoic acid, 4-(3H-phenothiazin-3-ylideneamino)-
    • Inchi: 1S/C23H20N2O2S/c26-23(27)8-4-1-5-16-9-11-17(12-10-16)24-18-13-14-20-22(15-18)28-21-7-3-2-6-19(21)25-20/h2-3,6-7,9-15H,1,4-5,8H2,(H,26,27)
    • InChI Key: JHARBRTUUJKBAS-UHFFFAOYSA-N
    • SMILES: C1(CCCCC(O)=O)=CC=C(N=C2C=C3C(C=C2)=NC2=C(C=CC=C2)S3)C=C1

Computed Properties

  • Exact Mass: 388.1247

Experimental Properties

  • Density: 1.26±0.1 g/cm3(Predicted)
  • Boiling Point: 558.8±50.0 °C(Predicted)
  • PSA: 62.02
  • pka: 4.75±0.10(Predicted)
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